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Compound of Interest

Compound Name: 4-Nitrobenzonitrile-d4

Cat. No.: B12322108 Get Quote

This guide provides an in-depth overview of the safety protocols and handling precautions for

4-Nitrobenzonitrile-d4, a deuterated stable isotope-labeled reagent used in isotopic labeling

and reaction mechanism studies.[1] The information is intended for researchers, scientists, and

professionals in drug development and other scientific fields who may work with this

compound. The safety and handling precautions for 4-Nitrobenzonitrile-d4 are generally

analogous to its unlabeled counterpart, 4-Nitrobenzonitrile.

Chemical Identification and Properties
4-Nitrobenzonitrile-d4 is the deuterated form of 4-Nitrobenzonitrile, where the four hydrogen

atoms on the benzene ring have been replaced with deuterium.[1] This substitution is key for its

use in studies requiring isotopic labeling.[1]

Table 1: Physical and Chemical Properties of 4-Nitrobenzonitrile and its Deuterated Analog
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Property 4-Nitrobenzonitrile-d4 4-Nitrobenzonitrile

Chemical Formula C₇D₄N₂O₂[1] C₇H₄N₂O₂[2][3][4][5]

Molecular Weight 152.14 g/mol [1] 148.12 g/mol [3][5][6][7]

CAS Number 1219798-46-5[1][8] 619-72-7[3][4][6][7][9]

Appearance -
Yellow to pink crystalline

powder[3][4][9]

Physical State Solid[6] Solid[3][6][9]

Melting Point - 144 - 149 °C[3][7][10]

Boiling Point No data available[6] No data available[3][6][10]

Solubility -

Slightly soluble in water (1.65

g/L).[4] Soluble in organic

solvents like ethanol and

acetone.[4]

Partition Coefficient - log Pow: 1.02[6]

Hazard Identification and Classification
4-Nitrobenzonitrile is classified as a highly toxic substance. It is fatal if swallowed and toxic if

inhaled or in contact with skin.[2][3][9][11] Users must handle this chemical with extreme

caution.

Table 2: GHS Hazard Classification
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Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 2 Danger

H300: Fatal if

swallowed[2][3][5][7]

[9][11]

Acute Toxicity, Dermal Category 3 Danger
H311: Toxic in contact

with skin[2][3][5][7][11]

Acute Toxicity,

Inhalation
Category 3 Danger

H331: Toxic if

inhaled[2][3][5][7][11]

Short-term (acute)

aquatic hazard
Category 3 -

H402: Harmful to

aquatic life

GHS classifications are based on data for 4-Nitrobenzonitrile and should be applied to its

deuterated form.

Safe Handling and Storage Workflow
A systematic approach to handling 4-Nitrobenzonitrile-d4 is crucial to minimize exposure and

ensure safety. The following workflow diagram outlines the key steps from preparation to

disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.smolecule.com/products/s592977
https://www.lobachemie.com/lab-chemical-msds/MSDS-4nitrobenzonitrile-CASNO-619-72-04952-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzonitrile
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n12007
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-LU-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-818589&DocumentId=818589_SDS_CY_EN.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=SERP
https://www.smolecule.com/products/s592977
https://www.lobachemie.com/lab-chemical-msds/MSDS-4nitrobenzonitrile-CASNO-619-72-04952-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzonitrile
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n12007
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-LU-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-818589&DocumentId=818589_SDS_CY_EN.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=SERP
https://www.smolecule.com/products/s592977
https://www.lobachemie.com/lab-chemical-msds/MSDS-4nitrobenzonitrile-CASNO-619-72-04952-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzonitrile
https://www.sigmaaldrich.com/KR/ko/product/aldrich/n12007
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-LU-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-818589&DocumentId=818589_SDS_CY_EN.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=SERP
https://www.benchchem.com/product/b12322108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12322108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 4-Nitrobenzonitrile-d4

Preparation

Handling & Experimentation
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Caption: Workflow for the safe handling of 4-Nitrobenzonitrile-d4.
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Experimental Protocols and Toxicological
Information
While detailed experimental protocols for the toxicological assessment of 4-Nitrobenzonitrile-
d4 are not publicly available, the GHS classifications are derived from standardized tests on

the non-deuterated analog. These tests evaluate the health effects of the substance through

different routes of exposure.

Acute Oral Toxicity: Studies indicate that 4-Nitrobenzonitrile is "Fatal if swallowed" (Category

2).[2][3][9][11] This is determined by administering the substance to animals (typically rats)

via oral gavage to determine the dose that is lethal to 50% of the test population (LD50).

Acute Dermal Toxicity: The classification "Toxic in contact with skin" (Category 3) is based on

studies where the substance is applied to the skin of animals to assess its toxicity upon

absorption.[2][3][11]

Acute Inhalation Toxicity: The "Toxic if inhaled" classification (Category 3) stems from

experiments where animals are exposed to the substance as a dust or mist to determine the

lethal concentration in the air (LC50).[2][3][11]

Mutagenic and Carcinogenic Effects:

There is no data available to indicate mutagenic or teratogenic effects.[6]

No component of this product is identified as a probable, possible, or confirmed human

carcinogen by IARC or ACGIH at levels greater than or equal to 0.1%.[6]

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to strict safety protocols is mandatory when working with this compound.

Engineering Controls:

Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[2][3][6]
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Provide appropriate exhaust ventilation at places where dust is formed.[6]

Personal Protective Equipment (PPE):

Table 3: Recommended Personal Protective Equipment

Body Part Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles.[9] Use a face shield if

there is a risk of splashing.

Skin/Hands

Handle with chemical-resistant gloves (e.g.,

nitrile rubber).[6] Dispose of contaminated

gloves after use.[6] Wear impervious clothing

and a lab coat.[6]

Respiratory

In case of insufficient ventilation, wear a suitable

respirator (e.g., a NIOSH-approved N95 or P100

particulate respirator).[3]

Hygiene Measures:

Wash hands thoroughly after handling.[3][6]

Do not eat, drink, or smoke in the work area.[3]

Contaminated clothing should be removed immediately and washed before reuse.[3]

First Aid Measures
In case of exposure, immediate medical attention is required. Show the safety data sheet to the

attending physician.[6]

Table 4: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air.[3][6] If not

breathing, give artificial respiration.[6][9] Call a

physician or poison control center immediately.

[3][11]

Skin Contact

Take off immediately all contaminated clothing.

[3] Wash off with soap and plenty of water for at

least 15 minutes.[6] Consult a physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[3] Remove contact lenses if present and easy

to do. Continue rinsing.

Ingestion

Do NOT induce vomiting.[6] Never give anything

by mouth to an unconscious person.[6] Rinse

mouth with water.[3][6] Call a physician or

poison center immediately.[3][11]

Accidental Release and Firefighting Measures
Accidental Release:

Evacuate personnel from the area.[11]

Wear appropriate PPE, including respiratory protection.[3]

Avoid dust formation.[6]

Carefully sweep up or vacuum the spilled material and place it in a suitable, closed container

for disposal.[6]

Do not let the product enter drains.[6][11]

Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][6]
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Specific Hazards: When heated to decomposition, it may emit toxic fumes of nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[4][6][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Stability and Reactivity
Reactivity: The product is generally non-reactive under normal conditions of use, storage,

and transport.[3]

Chemical Stability: Stable under recommended storage conditions.[6][8][9]

Conditions to Avoid: Avoid heat and ignition sources.[2][9]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][9]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides and nitrogen oxides.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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